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Compound Name: Tetrapotassium hexacyanoferrate

Cat. No.: B1242098 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Potassium ferricyanide (K₃[Fe(CN)₆]), a bright red salt, is a crucial coordination

compound with wide-ranging applications, including in blueprinting, photography, and as a mild

oxidizing agent in organic synthesis.[1][2] Its synthesis is fundamentally dependent on its

reduced counterpart, potassium ferrocyanide (K₄[Fe(CN)₆]). This document outlines the

essential role of potassium ferrocyanide as the starting material for this transformation and

provides a detailed protocol for the synthesis. The core of the process involves the oxidation of

the iron center in the hexacyanoferrate complex.

Principle of Synthesis: Oxidation of Ferrocyanide The synthesis of potassium ferricyanide from

potassium ferrocyanide is an oxidation-reduction reaction. Potassium ferrocyanide contains an

iron atom in the +2 oxidation state ([Fe(CN)₆]⁴⁻). To convert it to potassium ferricyanide, the

iron atom must be oxidized to the +3 state ([Fe(CN)₆]³⁻). This is achieved by treating an

aqueous solution of potassium ferrocyanide with a suitable oxidizing agent, most commonly

chlorine gas (Cl₂).[1][3]

The balanced chemical equation for this reaction is: 2 K₄[Fe(CN)₆] (aq) + Cl₂ (g) → 2

K₃[Fe(CN)₆] (aq) + 2 KCl (aq)[1][3]

In this reaction, potassium ferrocyanide acts as the electron donor (reducing agent), and

chlorine acts as the electron acceptor (oxidizing agent). The reaction is visually indicated by a
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color change in the solution from the pale yellow of potassium ferrocyanide to the deep,

characteristic red of potassium ferricyanide.[4]

Quantitative Data Summary
The following table summarizes the key properties of the reactant and product, along with

typical parameters for the synthesis protocol described below.

Parameter
Potassium Ferrocyanide
(Reactant)

Potassium Ferricyanide
(Product)

IUPAC Name
Potassium

hexacyanidoferrate(II)

Potassium

hexacyanoferrate(III)

Chemical Formula K₄[Fe(CN)₆]·3H₂O K₃[Fe(CN)₆]

Molar Mass 422.388 g/mol (trihydrate) 329.24 g/mol [2]

Appearance
Light yellow, crystalline

granules[3]
Deep red crystals[2]

Iron Oxidation State +2 +3

Solubility in Water 28.9 g/100 mL (20 °C)[3] 46.4 g/100 mL (20 °C)[2]

Typical Reactant Mass 100 g N/A

Solvent Volume 1000 mL N/A
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Preparation Reaction Isolation & Purification Final Product

Start Dissolve K4[Fe(CN)6]
in Water

Bubble Chlorine Gas (Cl2)
Through Solution

Monitor Color Change
(Yellow to Deep Red)

Test for Completion
(with FeCl3 solution)

Evaporate Solution
to Reduce Volume

Cool to Induce
Crystallization

Filter to Collect
Crude Crystals

Recrystallize from
Hot Water for Purity

Pure Potassium
Ferricyanide Crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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